Cas no 1057951-09-3 (4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid)

• Product Name: 4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid
• CAS No: 1057951-09-3
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 6088774
• PubChem ID: 40630512
• Update Time: 2025-06-13

4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[(E)-2-cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enoyl]amino]benzoic acid
• Z44346114
• EN300-26586994
• 1057951-09-3
• 4-[2-cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid
• 4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid

• Inchi： 1S/C20H18N2O5/c1-3-27-18-11-13(4-9-17(18)26-2)10-15(12-21)19(23)22-16-7-5-14(6-8-16)20(24)25/h4-11H,3H2,1-2H3,(H,22,23)(H,24,25)/b15-10+
• InChI Key： UQWYSQMXPHLJFY-XNTDXEJSSA-N
• SMILES： O(CC)C1C(=CC=C(/C=C(\C#N)/C(NC2C=CC(C(=O)O)=CC=2)=O)C=1)OC

Computed Properties

• Exact Mass: 366.12157168g/mol
• Monoisotopic Mass: 366.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Additional information on 4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid

4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid (CAS No. 1057951-09-3): A Comprehensive Overview

4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid, identified by its CAS number 1057951-09-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a cyano group, an amide linkage, and aromatic rings with ethoxy and methoxy substituents, makes it a versatile candidate for further exploration.

The compound's structure is built around a benzoic acid core, which is a well-known scaffold in the development of bioactive molecules. The benzoic acid moiety is flanked by a prop-2-enamido group and a cyano-substituted phenyl ring, both of which contribute to the molecule's unique chemical properties. The 3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido part of the name highlights the presence of an aromatic ring with ethoxy and methoxy substituents, which are known to influence the molecule's solubility, bioavailability, and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. The structural features of 4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid suggest that it may exhibit interactions with various biological pathways, making it a promising candidate for further investigation in the context of therapeutic intervention.

In particular, the cyano group and the amide bond are critical for the compound's reactivity and potential biological activity. The cyano group can participate in hydrogen bonding and hydrophobic interactions, while the amide bond can serve as a hinge region for protein binding. These features are often exploited in the design of drugs targeting enzymes and receptors involved in disease pathways.

Current research in medicinal chemistry focuses on developing molecules that can modulate specific biological processes with high selectivity and low toxicity. The structural complexity of 4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid positions it as a valuable tool for exploring these aspects. By leveraging high-throughput screening techniques and structure-based drug design approaches, researchers can rapidly assess its potential as a lead compound for various therapeutic applications.

The benzoic acid moiety itself is a well-documented pharmacophore in medicinal chemistry. It has been shown to possess anti-inflammatory, analgesic, and antimicrobial properties when incorporated into drug molecules. The addition of electron-withdrawing groups such as the cyano group can further enhance these properties by influencing the molecule's electronic distribution and reactivity.

Moreover, the presence of ethoxy and methoxy substituents on the aromatic ring adds another layer of complexity to the compound's behavior. These substituents can affect the molecule's solubility in both aqueous and organic solvents, which is crucial for formulating effective drug products. Additionally, they can influence metabolic stability and binding affinity to biological targets.

The field of drug discovery has seen significant progress in recent years due to the development of innovative synthetic methodologies and analytical techniques. The synthesis of complex molecules like 4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid has become more feasible with advances in solid-phase synthesis and automated reaction systems. These technologies allow for rapid exploration of chemical space and identification of novel lead compounds.

As part of ongoing research efforts, scientists are exploring derivatives of this compound to optimize its pharmacological profile. By modifying specific functional groups or introducing new ones, researchers can fine-tune the molecule's properties to enhance its efficacy and reduce potential side effects. This iterative process is essential for developing safe and effective drugs that meet regulatory standards.

The potential applications of 4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid extend across multiple therapeutic areas. Its structural features make it a suitable candidate for investigating its role in modulating inflammatory responses, neurotransmitter release, and cellular signaling pathways. These processes are implicated in various diseases, including cancer, neurodegenerative disorders, and chronic inflammatory conditions.

In conclusion, 4-[2-Cyano-3-(3-ethoxy-4-methoxyphenyl)prop-2-enamido]benzoic acid (CAS No. 1057951-09-3) represents a fascinating subject for research in pharmaceutical chemistry. Its complex structure offers numerous opportunities for exploring its biological activity and potential therapeutic applications. With continued advancements in synthetic chemistry and computational biology, this compound is poised to contribute significantly to the development of novel treatments for human diseases.